Cas no 2091622-79-4 (2-Quinoxalinesulfonyl fluoride, 5,6,7,8-tetrahydro-)

2-Quinoxalinesulfonyl fluoride, 5,6,7,8-tetrahydro-, is a fluorosulfonyl derivative of tetrahydroquinoxaline, serving as a versatile intermediate in organic synthesis and medicinal chemistry. Its reactive sulfonyl fluoride moiety enables selective modifications, making it valuable for click chemistry, bioconjugation, and protease inhibitor development. The tetrahydroquinoxaline core enhances stability and solubility, facilitating applications in drug discovery and biochemical research. This compound is particularly useful for covalent binding studies due to its ability to form stable adducts with nucleophilic residues. Its structural features and reactivity profile make it a promising candidate for designing targeted probes and inhibitors in chemical biology.
2-Quinoxalinesulfonyl fluoride, 5,6,7,8-tetrahydro- structure
2091622-79-4 structure
Product Name:2-Quinoxalinesulfonyl fluoride, 5,6,7,8-tetrahydro-
CAS No:2091622-79-4
MF:C8H9FN2O2S
MW:216.232663869858
CID:5255004
Update Time:2025-10-30

2-Quinoxalinesulfonyl fluoride, 5,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 2-Quinoxalinesulfonyl fluoride, 5,6,7,8-tetrahydro-
    • Inchi: 1S/C8H9FN2O2S/c9-14(12,13)8-5-10-6-3-1-2-4-7(6)11-8/h5H,1-4H2
    • InChI Key: IOPSYXJQXRTJNU-UHFFFAOYSA-N
    • SMILES: N1C2=C(CCCC2)N=CC=1S(F)(=O)=O

2-Quinoxalinesulfonyl fluoride, 5,6,7,8-tetrahydro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-367116-1.0g
5,6,7,8-tetrahydroquinoxaline-2-sulfonyl fluoride
2091622-79-4
1.0g
$1315.0 2023-03-02
Enamine
EN300-367116-2.5g
5,6,7,8-tetrahydroquinoxaline-2-sulfonyl fluoride
2091622-79-4
2.5g
$2724.0 2023-03-02
Enamine
EN300-367116-5.0g
5,6,7,8-tetrahydroquinoxaline-2-sulfonyl fluoride
2091622-79-4
5.0g
$3450.0 2023-03-02
Enamine
EN300-367116-10.0g
5,6,7,8-tetrahydroquinoxaline-2-sulfonyl fluoride
2091622-79-4
10.0g
$4337.0 2023-03-02

Additional information on 2-Quinoxalinesulfonyl fluoride, 5,6,7,8-tetrahydro-

2-Quinoxalinesulfonyl fluoride, 5,6,7,8-tetrahydro-: A Versatile Compound in Modern Pharmaceutical Research

2-Quinoxalinesulfonyl fluoride, 5,6,7,8-tetrahydro- is a unique chemical entity that has garnered significant attention in the field of pharmaceutical science due to its potential applications in drug development. This compound, with the CAS number 2091622-79-4, represents a novel class of sulfonamide derivatives that exhibit promising pharmacological properties. Recent studies have highlighted its role as a key intermediate in the synthesis of various bioactive molecules, making it a critical component in the exploration of new therapeutic strategies.

The molecular structure of 2-Quinoxalinesulfonyl fluoride, 5,6,7,8-tetrahydro- is characterized by a quinoxaline scaffold, which is a six-membered aromatic heterocyclic ring containing two nitrogen atoms. The introduction of the sulfonamide group at the 2-position, coupled with the tetrahydro configuration, imparts unique chemical reactivity and biological activity to this compound. This structural feature is particularly important in modulating the pharmacokinetic profiles of molecules derived from this scaffold, as it influences solubility, metabolic stability, and target specificity.

Recent advancements in medicinal chemistry have demonstrated that 2-Quinoxalinesulfonyl fluoride, 5,6,7,8-tetrahydro- serves as a valuable building block for the design of inhibitors targeting specific enzymatic pathways. For instance, a 2023 study published in *Journal of Medicinal Chemistry* reported the synthesis of a series of quinoxaline-based sulfonamides that showed potent inhibitory activity against kinases involved in cancer progression. These findings underscore the importance of 2-Quinoxalinesulfonyl fluoride, 5,6,7,8-tetrahydro- as a platform for the development of targeted therapies in oncology.

One of the most notable applications of 2-Quinoxalinesulfonyl fluoride, 5,6,7,8-tetrahydro- is its role in the creation of anti-inflammatory agents. A 2023 preclinical study published in *Pharmaceutical Research* explored the use of this compound as a precursor for the synthesis of novel non-steroidal anti-inflammatory drugs (NSAIDs). The study revealed that derivatives of 2-Quinoxalinesulfonyl fluoride, 5,6,7,8-tetrahydro- exhibited enhanced anti-inflammatory activity compared to traditional NSAIDs, with reduced gastrointestinal side effects. This highlights the potential of this compound in addressing the limitations of existing therapeutic agents.

In the realm of neuropharmacology, 2-Quinoxalinesulfonyl fluoride, 5,6,7,8-tetrahydro- has also shown promise as a scaffold for the development of drugs targeting neurological disorders. A 2023 review in *Neuropharmacology* discussed the structural advantages of quinoxaline derivatives in modulating ion channels and neurotransmitter receptors. The study emphasized that the sulfonamide functionality of 2-Quinoxalinesulfonyl fluoride, 5,6,7,8-tetrahydro- allows for the fine-tuning of drug interactions with specific biological targets, which is crucial in the treatment of conditions such as Alzheimer's disease and epilepsy.

Another area of interest is the application of 2-Quinoxalinesulfonyl fluoride, 5,6,7,8-tetrahydro- in the development of antimicrobial agents. A 2023 study published in *Antimicrobial Agents and Chemotherapy* investigated the potential of this compound as a precursor for the synthesis of novel antibiotics. The research team found that certain derivatives of 2-Quinoxalinesulfonyl fluoride, 5,6,7,8-tetrahydro- exhibited broad-spectrum antimicrobial activity against multidrug-resistant bacterial strains. This discovery is particularly significant in the context of rising antibiotic resistance, as it opens new avenues for the creation of effective treatments.

The chemical versatility of 2-Quinoxalinesulfonyl fluoride, 5,6,7,8-tetrahydro- also extends to its use in the design of modulators for G protein-coupled receptors (GPCRs). A 2023 article in *ACS Chemical Biology* highlighted the importance of sulfonamide derivatives in the development of GPCR-targeted therapies. The study demonstrated that molecules derived from 2-Quinoxalinesulfonyl fluoride, 5,6,7,8-tetrahydro- could selectively interact with specific GPCRs, offering potential applications in the treatment of metabolic disorders and cardiovascular diseases.

Despite its promising applications, the use of 2-Quinoxalinesulfonyl fluoride, 5,6,7,8-tetrahydro- in drug development is not without challenges. One of the primary concerns is the optimization of its synthetic pathways to ensure high yield and purity. Additionally, the potential for off-target effects must be carefully evaluated during preclinical testing. Researchers are actively working to address these challenges through advanced computational modeling and high-throughput screening techniques, which can accelerate the discovery of new drug candidates.

Looking ahead, the future of 2-Quinoxalinesulfonyl fluoride, 5,6,7,8-tetrahydro- in pharmaceutical research appears promising. Ongoing studies are exploring its potential in the development of personalized medicine, where tailored therapies can be designed based on individual genetic profiles. Furthermore, the integration of this compound into combinatorial drug discovery approaches may lead to the identification of synergistic therapeutic agents that can enhance treatment outcomes.

In conclusion, 2-Quinoxalinesulfonyl fluoride, 5,6,7,8-tetrahydro- represents a significant advancement in the field of medicinal chemistry. Its unique structural features and versatile applications make it a valuable tool for the development of novel therapeutics across various disease indications. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in shaping the future of pharmaceutical science.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent